Cas no 62702-47-0 (Benzoic acid, 2-hydroxy-, 6-hydroxyhexyl ester)

• Product Name: Benzoic acid, 2-hydroxy-, 6-hydroxyhexyl ester
• CAS No: 62702-47-0
• MF: C₁₃H₁₈O₄
• MW: 238.279624462128
• CID: 434703
• PubChem ID: 57452486
• Update Time: 2025-04-19

Benzoic acid, 2-hydroxy-, 6-hydroxyhexyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-hydroxy-, 6-hydroxyhexyl ester
• 6-hydroxyhexyl 2-hydroxybenzoate
• SCHEMBL2138083
• 62702-47-0
• DTXSID20726598

• Inchi： 1S/C13H18O4/c14-9-5-1-2-6-10-17-13(16)11-7-3-4-8-12(11)15/h3-4,7-8,14-15H,1-2,5-6,9-10H2
• InChI Key： HPVFIMQURBNTGC-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1O)=O)CCCCCCO

Computed Properties

• Exact Mass: 238.12054
• Monoisotopic Mass: 238.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76